Cas no 2137913-83-6 ((3-Methoxycyclobutyl)methanesulfonamide)

• Product Name: (3-Methoxycyclobutyl)methanesulfonamide
• CAS No: 2137913-83-6
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5288413
• PubChem ID: 165443561
• Update Time: 2025-05-21

(3-Methoxycyclobutyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-methoxycyclobutyl)methanesulfonamide
• 2137026-52-7
• 2137913-83-6
• EN300-679965
• [(1s,3s)-3-methoxycyclobutyl]methanesulfonamide
• [(1r,3r)-3-methoxycyclobutyl]methanesulfonamide
• EN300-39687590
• EN300-1120961
• (3-Methoxycyclobutyl)methanesulfonamide

• Inchi： 1S/C6H13NO3S/c1-10-6-2-5(3-6)4-11(7,8)9/h5-6H,2-4H2,1H3,(H2,7,8,9)
• InChI Key： QMHKDDKZIHYGBH-UHFFFAOYSA-N
• SMILES： S(CC1CC(C1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on (3-Methoxycyclobutyl)methanesulfonamide

Compound CAS No. 2137913-83-6: (3-Methoxycyclobutyl)methanesulfonamide

The compound with CAS No. 2137913-83-6, known as (3-Methoxycyclobutyl)methanesulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a substituted cyclobutane ring. The methanesulfonamide moiety is a common functional group in medicinal chemistry, often used to enhance the bioavailability and stability of drugs. The cyclobutane ring, on the other hand, introduces strain and rigidity into the molecule, potentially influencing its pharmacokinetic properties and interactions with biological targets.

Recent studies have explored the potential of (3-Methoxycyclobutyl)methanesulfonamide as a lead compound in drug discovery. Researchers have investigated its ability to modulate various biological pathways, particularly those involving enzyme inhibition and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses. This finding suggests that (3-Methoxycyclobutyl)methanesulfonamide could be a promising candidate for the development of anti-inflammatory agents.

The synthesis of (3-Methoxycyclobutyl)methanesulfonamide involves a multi-step process that highlights the versatility of modern organic synthesis techniques. Starting from cyclobutane derivatives, chemists employ various coupling reactions and functional group transformations to construct the desired molecule. The use of microwave-assisted synthesis has been particularly effective in optimizing the reaction conditions, leading to higher yields and improved purity. This approach not only underscores the importance of green chemistry principles but also opens avenues for scaling up production for preclinical studies.

In terms of applications, (3-Methoxycyclobutyl)methanesulfonamide has shown potential in several therapeutic areas. Beyond its anti-inflammatory properties, preliminary data indicate that it may also possess antimicrobial activity. A study conducted by researchers at the University of California, San Francisco, revealed that this compound demonstrates moderate activity against a panel of bacterial strains, including drug-resistant pathogens. While further research is needed to validate these findings, they highlight the broad utility of this compound in addressing unmet medical needs.

The structural uniqueness of (3-Methoxycyclobutyl)methanesulfonamide also makes it an attractive candidate for exploring novel drug delivery systems. Its relatively small molecular size and lipophilic properties suggest that it could be formulated into nanoparticles or liposomal carriers for targeted delivery. Such innovations could enhance its efficacy while minimizing off-target effects, making it a more viable option for clinical use.

From a safety perspective, initial toxicological assessments of (3-Methoxycyclobutyl)methanesulfonamide indicate a favorable profile. Acute toxicity studies in rodents have shown no significant adverse effects at doses relevant to therapeutic use. However, chronic toxicity and long-term safety studies are currently underway to ensure its suitability for prolonged administration.

In conclusion, (3-Methoxycyclobutyl)methanesulfonamide represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research uncovering new insights into its biological activity and pharmacokinetics, this compound holds great promise for advancing drug discovery efforts across multiple therapeutic areas.